Ombuin Chemical and Physical Properties

Names and Identifiers

- 3,5-Dihydroxy-2-(3-hydroxy-4-methoxycyclohexa-2,4-dien-1-yl)-7-methoxy-4H-chromen-4-one
- Ombuin
- 3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxychromen-4-one
- 4H-1-Benzopyran-4-one,3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-
- OMBUIN(P)
- 3,5,3'-trihydroxy-7,4'-dimethoxyflavone
- 4',7-Dimethoxy-3,3',5-trihydroxyflavone
- 4',7-dimethylquercetin
- 7,4'-Di-O-methylquercetin
- FLAVONE,4',7-DIMETHOXY-3,3',5-TRIHYDROXY
- OMBUINE
- quercetin 7,4'-dimethyl ether
- UNII-Z3K3F0YR3W
- 529-40-8
- SCHEMBL1252211
- CS-0023345
- NSC675952
- 3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-4H-chromen-4-one
- AKOS037515405
- CHEBI:67493
- CHEMBL75589
- BDBM50240614
- Q7089950
- NSC 675952
- Quercetin 4',7-dimethyl ether
- 4H-1-Benzopyran-4-one, 3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-
- FLAVONE, 4',7-DIMETHOXY-3,3',5-TRIHYDROXY-
- NSC-675952
- 3,5-Dihydroxy-2-(3-hydroxy-4-methoxy-phenyl)-7-methoxy-chromen-4-one
- kaempferol-7,4'-dimethylether
- BRN 0338215
- E80729
- 5-18-05-00498 (Beilstein Handbook Reference)
- Z3K3F0YR3W
- quercetin-7,4''-dimethyl ether
- LMPK12112652
- DI-O-METHYLQUERCETIN, 7,4'-
- Quercetin-7,4'-Dimethyl Ether
- 3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
- MS-24952
- 7,4'-dimethylquercetin
- AC-34793
- HY-N3139
- 4'',7-dimethylquercetin
- DTXSID00200942
- DA-76419
- Inchi： 1S/C17H14O7/c1-22-9-6-11(19)14-13(7-9)24-17(16(21)15(14)20)8-3-4-12(23-2)10(18)5-8/h3-7,18-19,21H,1-2H3
- InChI Key： BWORNNDZQGOKBY-UHFFFAOYSA-N
- SMILES： O1C(=C(C(C2C(=CC(=CC1=2)OC)O)=O)O)C1C=CC(=C(C=1)O)OC

Computed Properties

Exact Mass: 330.07400
Monoisotopic Mass: 330.073953
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 517
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 330.29
XLogP3: 2.2
Topological Polar Surface Area: 105

Experimental Properties

Color/Form: Yellow powder
Density: 1.507
Boiling Point: 593.7°Cat760mmHg
Flash Point: 222.1°C
Refractive Index: 1.681
PSA: 109.36000
LogP: 2.59400
Vapor Pressure: 0.0±1.8 mmHg at 25°C

Ombuin Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Ombuin Customs Data

HS CODE：2914509090
Customs Data：

China Customs Code:
2914509090

Overview:

2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Ombuin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N3139-1mg	Ombuin	529-40-8	98.96%	1mg	￥500	2025-04-16
MedChemExpress	HY-N3139-5mg	Ombuin	529-40-8	98.96%	5mg	￥1500	2025-04-16
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2010-5 mg	Ombuin	529-40-8	99.71%	5mg	￥2667.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2010-10 mg	Ombuin	529-40-8	99.71%	10mg	￥3997.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2010-25 mg	Ombuin	529-40-8	99.71%	25mg	￥7197.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2010-1 mg	Ombuin	529-40-8	99.71%	1mg	￥997.00	2022-04-26
ChemScence	CS-0023345-1mg	Ombuin	529-40-8	98.96%	1mg	$120.0	2022-04-27
ChemScence	CS-0023345-5mg	Ombuin	529-40-8	98.96%	5mg	$300.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O11750-5mg	Ombuin	529-40-8		5mg	¥3198.0	2021-09-08
TRC	O633203-1mg	Ombuin	529-40-8		1mg	$133.00	2023-05-17

Ombuin Production Method

Production Method 1

153-18-4

529-40-8

603-61-2

90-19-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 6 h, 65 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 2 h, 80 °C

Reference

: Synthesized quercetin derivatives stimulate melanogenesis in B16 melanoma cells by influencing the expression of melanin biosynthesis proteins MITF and p38 MAPK

Yamauchi, Kosei; Mitsunaga, Tohru; Inagaki, Mizuho; Suzuki, Tohru, Bioorganic & Medicinal Chemistry, 2014, 22(13), 3331-3340

Production Method 2

117-39-5

529-40-8

2068-02-2

1486-70-0

90-19-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; rt; 3 h, rt

Reference

: Quercetin analogs with high fetal hemoglobin-inducing activity

Pabuprapap, Wachirachai; Wassanatip, Yanisa; Khetkam, Pichit; Chaichompoo, Waraluck; Kunkaewom, Sukanya; et al, Medicinal Chemistry Research, 2019, 28(10), 1755-1765

Production Method 3

117-39-5

529-40-8

603-61-2

2068-02-2

1245-15-4

572-32-7

90-19-7

Reaction Conditions

1.1 Solvents: Methanol ; 1 h, rt

Reference

: Structural requirements of flavonoids and related compounds for aldose reductase inhibitory activity

Matsuda, Hisashi; Morikawa, Toshio; Toguchida, Iwao; Yoshikawa, Masayuki, Chemical & Pharmaceutical Bulletin, 2002, 50(6), 788-795

Ombuin Raw materials

Ombuin Preparation Products

Ombuin Suppliers

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

(CAS:529-40-8)Ombuin

Order Number:CRN0579

Stock Status:in stock

Quantity:5mg/20mg/50mg

Purity:≥98%

Pricing Information Last Updated:Friday, 14 March 2025 10:55

Price ($):

Email:3641315487@qq.com

Product Official Link

Ombuin Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
3. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

Cas no 529-40-8 (Ombuin)

Ombuin Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Ombuin Security Information

Ombuin Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Ombuin Pricemore >>

Ombuin Production Method

Production Method 1

Production Method 2

Production Method 3

Ombuin Raw materials

Ombuin Preparation Products

Ombuin Suppliers

Ombuin Related Literature

Related Categories

529-40-8 (Ombuin) Related Products